Cas no 2228223-01-4 (tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate
• CAS No: 2228223-01-4
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6553191
• PubChem ID: 165708399
• Update Time: 2025-05-20

tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate
• EN300-1900509
• 2228223-01-4
• tert-butyl N-[2-chloro-4-(piperidin-2-yl)phenyl]carbamate

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-14-8-7-11(10-12(14)17)13-6-4-5-9-18-13/h7-8,10,13,18H,4-6,9H2,1-3H3,(H,19,20)
• InChI Key： DCFMIPVVOBFTLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CCCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228223-01-4 and Product Name: Tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate

The compound with the CAS number 2228223-01-4 and the product name Tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a chloro-substituted phenyl ring, and a piperidin-2-yl moiety, which collectively contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The N-2-chloro-4-(piperidin-2-yl)phenylcarbamate moiety, in particular, has been extensively studied for its role in modulating various biological pathways. This segment of the molecule is known to interact with specific enzymes and receptors, making it a valuable scaffold for designing drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases. The presence of the tert-butyl group further enhances the compound's stability and bioavailability, making it an attractive candidate for further pharmacological exploration.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse carbamates in addressing unmet medical needs. The compound with CAS No. 2228223-01-4 has been investigated for its potential role in inhibiting key enzymes involved in pain signaling and neurodegenerative diseases. Preliminary studies have demonstrated that this compound exhibits promising activity in preclinical models, suggesting its efficacy in reducing inflammation and alleviating symptoms associated with chronic conditions. The chloro-substituted phenyl ring is particularly noteworthy, as it has been shown to enhance binding affinity to target proteins, thereby improving the compound's pharmacological profile.

The integration of the piperidin-2-yl moiety into the molecular framework of this compound adds another layer of complexity and functionality. Piperidine derivatives are well-documented for their ability to enhance drug permeability across biological membranes, which is crucial for achieving therapeutic efficacy. This feature makes Tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate a compelling candidate for oral administration and systemic delivery. Furthermore, the compound's structural design allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability, which are essential factors in drug development.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how the various functional groups interact with biological targets at the atomic level. These simulations have helped researchers predict the compound's binding affinity, toxicity profiles, and potential side effects, thereby accelerating the drug discovery process. The use of high-throughput screening (HTS) techniques has further enabled the rapid identification of derivatives with enhanced therapeutic properties.

In addition to its pharmacological potential, the compound with CAS No. 2228223-01-4 has been explored for its chemical versatility. Researchers have investigated synthetic pathways that allow for modifications to its core structure without compromising its biological activity. This flexibility is crucial for developing a library of related compounds that can be optimized for specific therapeutic applications. The synthesis of analogs has revealed that subtle changes in the substitution pattern can significantly alter the compound's efficacy and selectivity.

The regulatory landscape for new pharmaceutical entities also plays a critical role in determining the commercial viability of this compound. Compliance with international standards ensures that it meets safety and efficacy criteria before entering clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rigorous testing protocols to evaluate its potential as a therapeutic agent. These studies not only assess its primary effects but also monitor long-term safety profiles to ensure patient well-being.

Future directions in research are likely to focus on elucidating the mechanisms by which this compound exerts its effects at a molecular level. Understanding these pathways will provide valuable insights into developing combination therapies that can synergize with existing treatments. Additionally, exploring its potential in personalized medicine could open new avenues for treating patients with specific genetic or metabolic profiles.

The development of novel pharmaceutical compounds like Tert-butyl N-2-chloro-4-(piperidin-2-yl)phenylcarbamate underscores the dynamic nature of medicinal chemistry research. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are continuously pushing the boundaries of what is possible in drug discovery. The compound's unique structural features and promising biological activities make it a cornerstone in ongoing efforts to develop innovative treatments for complex diseases.